2-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate

• IUPAC Name: 2-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
• InChI: InChI=1S/C16H17FN2O4S.C2H2O4/c17-13-4-1-2-6-16(13)24(21,22)19-9-7-18(8-10-19)12-14(20)15-5-3-11-23-15;3-1(4)2(5)6/h1-6,11H,7-10,12H2;(H,3,4)(H,5,6)
• InChI Key: YPOSUZXCBLQYPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CO2)S(=O)(=O)C3=CC=CC=C3F.C(=O)(C(=O)O)O
• Molecular Formula: C18H19FN2O8S
• Molecular Weight: 442.4 g/mol

Description

2-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate, also known as TAK-915, is a novel small molecule drug that has been developed as a potential treatment for cognitive impairment associated with schizophrenia and Alzheimer's disease. TAK-915 is a selective antagonist of the muscarinic acetylcholine receptor M1 subtype.

Scientific Research Applications

Analytical Chemistry Applications

In analytical chemistry, similar sulfonate reagents have been synthesized for derivatization in liquid chromatography, enhancing the detection sensitivity of various analytes. For example, a new sulfonate reagent was applied for the derivatization of caproic acid, demonstrating improved detection limits in high-performance liquid chromatography with fluorometric detection (Wu et al., 1997). This suggests that related compounds might serve as derivatization agents or analytical standards in chromatographic analyses, offering sensitive and selective detection of target molecules.

Photochemical Studies

Research into the photochemistry of structurally related compounds, such as 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(piperazin-1-yl)quinoline-3-carboxylic acid, has provided insights into their behavior under light exposure. These studies have implications for understanding the stability and degradation pathways of pharmaceuticals and other chemicals under environmental conditions (Mella et al., 2001).

Corrosion Inhibition

Compounds with similar structural motifs have been evaluated for their potential as corrosion inhibitors. For instance, a novel organic compound was found to effectively inhibit mild steel corrosion in acidic media, suggesting applications in materials protection and preservation (Singaravelu & Bhadusha, 2022).

Drug Development and Pharmacology

Derivatives of piperazine and furan, similar to the compound of interest, have been synthesized and evaluated for their pharmacological activities, including antidepressant and antianxiety effects. This highlights the potential of such compounds in the development of new therapeutic agents (Kumar et al., 2017).

Synthetic Chemistry

In synthetic chemistry, the development of novel synthetic methods and pathways is crucial. For example, the synthesis of 2-indolyl-5-arylsulfonyl-p-benzoquinone derivatives through electrochemical methods offers a green and efficient approach to constructing complex molecules, which could be applicable to the synthesis of the compound (Nematollahi et al., 2014).